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Abstract

Menfegol is a non-ionic surfactant spermicidal agent belonging to the class of polyoxyethylene
ethers. Its primary application is in vaginal contraception, where it acts by disrupting the
integrity of the sperm cell membrane. This technical guide provides a comprehensive overview
of the known physicochemical properties of Menfegol. While specific quantitative data for
several key parameters are not readily available in the public domain, this document
extrapolates properties based on its chemical class, details the experimental protocols for their
determination, and presents its mechanism of action. All quantitative data is summarized in
structured tables, and its functional pathway is illustrated using a Graphviz diagram.

Chemical Identity and Structure

Menfegol is chemically identified as p-menthanylphenyl polyoxyethylene (8.8) ether. As a non-
ionic surfactant, it possesses a molecular structure consisting of a hydrophobic p-
menthanylphenyl group and a hydrophilic polyoxyethylene chain. This amphiphilic nature is
central to its spermicidal activity.

Table 1: Chemical Identification of Menfegol
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Identifier Value

Chemical Name p-menthanylphenyl polyoxyethylene (8.8) ether
Synonyms Menfegol

Chemical Class Non-ionic surfactant, Polyoxyethylene ether
CAS Number 38193-77-0

Molecular Formula C18H2802 (for the core hydrophobic structure)

Physicochemical Properties

Quantitative physicochemical data for Menfegol is not extensively documented in publicly
accessible literature. The following table summarizes the available information and indicates
where data is currently unavailable. The properties of polyoxyethylene ethers suggest that
Menfegol is likely a viscous liquid or a low-melting solid at room temperature, with solubility
dependent on the length of the polyoxyethylene chain.

Table 2: Summary of Physicochemical Properties of Menfegol
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Property Value Notes
Can be estimated based on
Molecular Weight Data not available the average number of
ethylene oxide units.
Expected to be low,
Melting Point Data not available characteristic of
polyoxyethylene ethers.[1]
- ) ) Likely high and may
Boiling Point Data not available .
decompose upon boiling.
Solubility
As a surfactant, it is expected
i to be water-soluble, forming
- Water Soluble (inferred)

micelles above its critical

micelle concentration.[2]

- Organic Solvents

Data not available

Solubility in non-polar solvents
is likely, given its hydrophobic

moiety.

pKa

Not applicable

Menfegol is a non-ionic
compound and does not have

an ionizable group.

logP (Octanol-Water Partition

Coefficient)

Data not available

A positive logP value is
expected, indicating
lipophilicity. There is a
significant correlation between
spermicidal potency and the
partition coefficient for related

non-ionic surfactants.[2]

Critical Micelle Concentration
(CMC)

Data not available

A key parameter for
surfactants, representing the
concentration at which micelles

form. Spermicidal potency has
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been correlated with CMC for

similar compounds.[2]

Mechanism of Action: Spermicidal Activity

Menfegol functions as a spermicide through its surfactant properties.[3] It disrupts the lipid
bilayer of the sperm cell membrane, leading to increased permeability, loss of essential
intracellular components, and ultimately, cell death or immobilization.[4] This mechanism is not
based on a specific signaling pathway but rather on a direct physicochemical interaction with
the cell membrane.
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Menfegol Molecules

Sperm Cell Membrane

Micelle Formation (Lipid Bilayer)

Membrane Disruption

Increased Permeability

Loss of Intracellular
Components

Sperm Immobilization
/ Death
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Start: Excess Menfegol
+ Solvent (e.g., Water)

Equilibrate on Shaker
(e.g., 24-48h at 25°C)

\

Centrifuge to Separate
Undissolved Solid

\

Extract Supernatant

Quantify Concentration
(e.g., HPLC, UV-Vis)

End: Determine
Solubility (mg/mL)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Physicochemical
Properties of Menfegol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682026#physicochemical-properties-of-menfegol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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